Cas no 74239-84-2 (8-Azabicyclo[3.2.1]octane-2,6-diol,6-acetate, (1R,2S,5R,6S)-)

8-Azabicyclo[3.2.1]octane-2,6-diol,6-acetate, (1R,2S,5R,6S)- structure
74239-84-2 structure
Product Name:8-Azabicyclo[3.2.1]octane-2,6-diol,6-acetate, (1R,2S,5R,6S)-
CAS No:74239-84-2
MF:C9H15NO3
MW:185.220302820206
CID:567272
PubChem ID:156282
Update Time:2025-04-19

8-Azabicyclo[3.2.1]octane-2,6-diol,6-acetate, (1R,2S,5R,6S)- Chemical and Physical Properties

Names and Identifiers

    • 8-Azabicyclo[3.2.1]octane-2,6-diol,6-acetate, (1R,2S,5R,6S)-
    • [(1R,4S,5R,7S)-4-hydroxy-8-azabicyclo[3.2.1]octan-7-yl] acetate
    • bao gong teng A
    • 8-Azabicyclo(3.2.1)octane-3,6-diol,6-acetate,(exo,exo)-(-)
    • Erycibe alkaloid II
    • GLXC-18494
    • 74239-84-2
    • AKOS040734424
    • (1R,2S,5R,6S)-2-HYDROXY-8-AZABICYCLO[3.2.1]OCTAN-6-YL ACETATE
    • [(1R,2S,5R,6S)-2-hydroxy-8-azabicyclo[3.2.1]octan-6-yl] acetate
    • BGT-A
    • Baogongteng a
    • DTXSID30995718
    • 2-hydroxy-8-azabicyclo[3.2.1]octan-6-yl acetate
    • 8-Azabicyclo(3.2.1)octane-3,6-diol, 6-acetate, (exo,exo)-(-)-
    • CS-0093080
    • HY-125700
    • Inchi: 1S/C9H15NO3/c1-5(11)13-9-4-7-8(12)3-2-6(9)10-7/h6-10,12H,2-4H2,1H3/t6-,7-,8+,9+/m1/s1
    • InChI Key: FSXBMHMVOFJROW-HXFLIBJXSA-N
    • SMILES: O(C(C)=O)[C@H]1C[C@@H]2[C@H](CC[C@H]1N2)O

Computed Properties

  • Exact Mass: 185.10500
  • Monoisotopic Mass: 185.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.6A^2
  • XLogP3: -0.1

Experimental Properties

  • Color/Form: Powder
  • Density: 1.22
  • Boiling Point: 302.2°C at 760 mmHg
  • Flash Point: 136.6°C
  • Refractive Index: 1.528
  • PSA: 58.56000
  • LogP: 0.13210
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